Cas no 89563-42-8 (5-Thiazolecarbonitrile, 2-(dimethylamino)-4-methyl-)

• Product Name: 5-Thiazolecarbonitrile, 2-(dimethylamino)-4-methyl-
• CAS No: 89563-42-8
• MF: C₇H₉N₃S
• MW: 167.231459379196
• CID: 596512
• PubChem ID: 13144616
• Update Time: 2025-04-19

5-Thiazolecarbonitrile, 2-(dimethylamino)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarbonitrile, 2-(dimethylamino)-4-methyl-
• 2-(dimethylamino)-4-methyl-1,3-thiazole-5-carbonitrile
• 89563-42-8
• DTXSID90521759

• Inchi： 1S/C7H9N3S/c1-5-6(4-8)11-7(9-5)10(2)3/h1-3H3
• InChI Key： AYSSOEQUBLKZKA-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C)N=C1N(C)C

Computed Properties

• Exact Mass: 167.05171847g/mol
• Monoisotopic Mass: 167.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles